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Compound of Interest

Compound Name: 2-Thioxosuccinic acid

Cat. No.: B15072678 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Mercaptosuccinic acid, a

compound of significant interest in various scientific and biomedical fields. This document

elucidates its chemical identity, and physical properties, and explores its applications,

particularly focusing on data and methodologies pertinent to research and development.

Chemical Identification and Properties
2-Mercaptosuccinic acid, often referred to as thiomalic acid, is a dicarboxylic acid containing a

thiol group. This structure imparts unique chemical properties that are leveraged in various

applications.

Table 1: Chemical Identifiers for 2-Mercaptosuccinic Acid
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Identifier Value

CAS Number 70-49-5[1][2][3][4][5]

IUPAC Name 2-Sulfanylbutanedioic acid[6]

Synonyms
Thiomalic acid[1][3][6], 2-Mercaptosuccinic

acid[6]

Molecular Formula C₄H₆O₄S[1]

Molecular Weight 150.15 g/mol [3][4]

SMILES OC(=O)CC(S)C(O)=O[3]

InChI Key NJRXVEJTAYWCQJ-UHFFFAOYSA-N[3]

Table 2: Physicochemical Properties of 2-Mercaptosuccinic Acid

Property Value

Melting Point 155-157 °C[3]

Assay ≥ 97%[3]

Appearance White crystalline powder

Experimental Applications and Protocols
2-Mercaptosuccinic acid's utility spans various research domains, from a capping agent in

nanoparticle synthesis to a key component in biomedical assays.

2-Mercaptosuccinic acid is instrumental in the aqueous synthesis of cadmium telluride (CdTe)

quantum dots (QDs), where it acts as a stabilizing and capping agent.

Experimental Protocol:

A detailed protocol for the synthesis of mercaptosuccinic acid-capped CdTe quantum dots has

been described. In a typical synthesis, a cadmium precursor is dissolved in water, and

mercaptosuccinic acid is added as a capping agent. The pH of the solution is adjusted,
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followed by the introduction of a tellurium source under controlled temperature and

atmospheric conditions. The reaction mixture is then refluxed for varying durations to allow for

the growth of CdTe QDs of different sizes, which exhibit size-dependent fluorescence.

Mercaptosuccinic acid-capped CdTe quantum dots have been utilized in the development of

fluorescent probes for the detection of food preservatives like benzoic acid and total parabens.

The mechanism relies on the quenching of the quantum dot fluorescence upon interaction with

the target analytes.

Logical Workflow for Analyte Detection
The application of 2-mercaptosuccinic acid-capped quantum dots for analyte detection follows

a logical workflow that can be visualized.
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Caption: Workflow for analyte detection using MSA-capped quantum dots.

This diagram illustrates the sequential process, starting from the synthesis and characterization

of mercaptosuccinic acid (MSA)-capped quantum dots to their application in detecting specific

analytes through fluorescence quenching. The workflow highlights the key stages involved in

developing such a sensor system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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